Strontium fluoride

• CAS No.: 7783-48-4
• Molecular Formula: F2Sr
• Molecular Weight: 125.62 g/mol
• IUPAC Name: strontium;difluoride
• InChI: InChI=1S/2FH.Sr/h2*1H;/q;;+2/p-2
• InChI Key: FVRNDBHWWSPNOM-UHFFFAOYSA-L
• SMILES: [F-].[F-].[Sr+2]
• Pictograms: Irritant

Description

See also: Strontium fluoride (preferred).

Scientific Research Applications

Dental and Bone Applications

• Strontium fluoride is utilized in dentistry due to its biocompatibility and similarity to the mineral part of human hard tissue. When combined with hydroxyapatite, it enhances biocompatibility and bioactivity, playing a crucial role in bone regeneration and dental applications, particularly in remineralization of tooth enamel (Rajabnejadkeleshteri et al., 2020).
• This compound's effect on tooth enamel has been studied using micro-particle-induced gamma/X-ray emission techniques. It demonstrates significant influence in preventing caries development and promoting enamel health (Funato et al., 2015).
• Research indicates that the incorporation of fluoride and strontium in hydroxyapatite affects the composition and mechanical properties of human cortical bone, suggesting potential benefits for osteoporosis treatment (Riedel et al., 2017).

Enamel and Cementum Solubilities

• Studies have shown that certain combinations of fluorides and trace elements, including this compound, can decrease the solubilities of both enamel and cementum in teeth. This indicates potential benefits for dental health and tooth preservation (Koray et al., 1996).

Nanotechnology and Material Science

• This compound nanoparticles have been synthesized via fluorolytic sol-gel synthesis, demonstrating potential in various nanotechnology applications due to their high surface area and transparent sols (Schmidt et al., 2014).
• Strontium mono fluoride's molecule formation mechanisms have been investigated, contributing to the understanding of fluorine determination in high-resolution continuum source atomic absorption spectrometry (Ozbek & Akman, 2013).

Optical Properties

• This compound offers a wide range of transparency, from ultraviolet to long-wave infrared, making it valuable in optical-window materials used in infrared systems. Its unique combination of broad transparency and low dispersion is rare in optical materials (Thomas, 1997).

Mechanism of Action

Strontium fluoride nanoparticles have been found to play a protective role against oral bacteria. Tooth decay can also be prevented due to the sustained release of fluoride.

Safety and Hazards

Strontium fluoride is considered hazardous. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is advised to avoid breathing dust and mist, avoid contact with skin and eyes, use personal protective equipment, and ensure adequate ventilation.

Future Directions

Strontium-based nanoparticles, including strontium fluoride, are continuously increasing in numerous fields including medicine and biology, drug delivery, electronic devices, biosensors, catalysts, and agricultural as well as industrial science. This compound is used as an optical material for a small range of special applications, for example, as an optical coating on lenses and also as a thermoluminescent dosimeter crystal.

Customer Q & A

ANone: Strontium fluoride has the molecular formula SrF2. Its molecular weight is 125.62 g/mol.

A: Researchers have investigated the optical properties of this compound using various spectroscopic techniques. Studies have examined its refractive index [], luminescence properties when doped with rare-earth elements like europium, terbium, dysprosium, erbium, and thulium [], and its behavior as a negative electron beam resist material []. Additionally, infrared and Zeeman infrared measurements have been conducted on this compound crystals containing cerium and neodymium [].

A: Research suggests that modifying Biodentine with this compound does not considerably affect its water sorption, solubility, pH, compressive strength, or diametral tensile strength [, , ].

A: Studies on containment materials for radioactive this compound (SrF₂) at 800°C revealed that impurities in SrF₂ are the primary cause of metal attack. While iridium and Ir-0.3% W alloy showed the highest resistance, Haynes Alloy 25 performed best among base metal alloys, and TZM excelled among refractory metals [].

A: Yes, research demonstrates that an ultrathin layer of this compound deposited on a zinc oxide electron transport layer in inverted polymer solar cells enhances power conversion efficiency. This improvement stems from better energy level alignment, enhanced built-in potential, improved electron extraction, and reduced carrier recombination loss [].

A: this compound possesses excellent ultraviolet (UV) transmission properties, making it suitable for UV optics. It has been explored for use in triple tiny ionospheric photometers on CubeSat missions for FUV airglow measurements []. Additionally, this compound is investigated for its potential in lithography using UV light with wavelengths shorter than 200 nm [].

A: Yes, researchers have successfully synthesized this compound nanoparticles using the fluorolytic sol-gel method. These nanoparticles exhibit high transparency, stability, and a high surface area [].

A: this compound nanoparticles have shown promise in delivering genetic material, specifically plasmid DNA (pDNA) and siRNA, to breast cancer cells. Studies indicate that these nanoparticles can effectively carry pDNA and siRNA across the cell membrane, leading to gene expression and silencing of target genes [].

A: Early studies on this compound focused on its fundamental properties, such as lattice dynamics [] and electrolytic coloration []. Research in the latter half of the 20th century explored its applications in various fields, including its use as a negative electron beam resist [] and a component in optical devices []. More recently, research has focused on developing this compound nanomaterials and exploring their potential applications in biomedicine and energy [, ].